Cas no 642487-31-8 (Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-)

• Product Name: Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-
• CAS No: 642487-31-8
• MF: C₁₇H₁₉BrO₃
• MW: 351.234964609146
• CID: 1674963
• PubChem ID: 23148522
• Update Time: 2025-04-21

Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-
• 1-bromo-4-(3-(2-methoxybenzyloxy)-propyloxy)benzene
• 1-bromo-4-[3-[(2-methoxyphenyl)methoxy]propoxy]benzene
• DB-337148
• SCHEMBL5710347
• 1-Bromo-4-[3-(2-methoxybenzyloxy)prop-1-yloxy]benzene
• 4-bromo-1-[3-(2-methoxybenzyloxy)propoxy]benzene
• 642487-31-8
• 1-{[3-(4-Bromophenoxy)propoxy]methyl}-2-methoxybenzene
• DTXSID70630994
• BTHQFDICYSHLNB-UHFFFAOYSA-N

• Inchi： 1S/C17H19BrO3/c1-19-17-6-3-2-5-14(17)13-20-11-4-12-21-16-9-7-15(18)8-10-16/h2-3,5-10H,4,11-13H2,1H3
• InChI Key： BTHQFDICYSHLNB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCOCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 350.05177
• Monoisotopic Mass: 350.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69